Cas no 1797710-36-1 (2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide)

• Product Name: 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• CAS No: 1797710-36-1
• MF: C₁₈H₁₉FN₄O
• MW: 326.368067026138
• CID: 5374060
• Update Time: 2025-08-04

2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide

• Inchi： 1S/C18H19FN4O/c1-13-9-17-21-11-15(12-23(17)22-13)3-2-8-20-18(24)10-14-4-6-16(19)7-5-14/h4-7,9,11-12H,2-3,8,10H2,1H3,(H,20,24)
• InChI Key： KHYQZVLXXFVISR-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CN2N=C(C)C=C2N=C1)(=O)CC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide

2-(4-Fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide: A Comprehensive Overview

The compound CAS No. 1797710-36-1, also known as 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This molecule has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in targeting specific biological pathways, making it a subject of interest for researchers in the pharmaceutical industry.

The molecular structure of 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide is characterized by a complex arrangement of functional groups. The presence of a fluorophenyl group and a pyrazolo[1,5-a]pyrimidine moiety contributes to its distinct chemical properties. These structural elements not only enhance its stability but also play a crucial role in its interaction with biological targets. Recent advancements in computational chemistry have enabled researchers to model the binding affinity of this compound with various proteins, providing deeper insights into its mechanism of action.

One of the most notable aspects of this compound is its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry revealed that CAS No. 1797710-36-1 exhibits potent inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. This finding underscores its potential as a lead compound for drug development.

The synthesis of 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound. This approach not only streamlines the production process but also ensures that the final product meets rigorous quality standards required for preclinical testing.

In terms of pharmacokinetics, recent studies have focused on understanding the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. Research conducted at leading pharmaceutical institutions has shown that it possesses favorable pharmacokinetic properties, including good bioavailability and minimal toxicity profiles. These attributes are critical for developing drugs that can be administered safely and effectively in clinical settings.

The application of CAS No. 1797710-36-1 extends beyond traditional drug discovery. Its structural versatility makes it a valuable tool in chemical biology research. For example, it has been used as a probe to study protein-protein interactions and to identify novel drug targets. This dual role as both a therapeutic candidate and a research tool highlights its significance in the broader scientific community.

Looking ahead, ongoing research aims to further optimize the properties of 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide. Collaborative efforts between academia and industry are focused on enhancing its efficacy while minimizing potential side effects. The integration of artificial intelligence (AI) into drug design is expected to accelerate this process by predicting optimal structural modifications based on large datasets.

In conclusion, CAS No. 1797710-36-1, or 2-(4-fluorophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide, represents a cutting-edge advancement in chemical innovation with wide-ranging implications for medicine and biotechnology. Its unique structure, coupled with promising pharmacological properties, positions it as a key player in the quest for novel therapeutic solutions.